Cas no 55826-70-5 ([1,4]Benzodioxino[2,3-d]pyridazine)

[1,4]Benzodioxino[2,3-d]pyridazine structure
55826-70-5 structure
Product Name:[1,4]Benzodioxino[2,3-d]pyridazine
CAS No:55826-70-5
MF:C10H6N2O2
MW:186.166841983795
CID:1113926
PubChem ID:12213469
Update Time:2025-04-20

[1,4]Benzodioxino[2,3-d]pyridazine Chemical and Physical Properties

Names and Identifiers

    • [1,4]Benzodioxino[2,3-d]pyridazine
    • <1,4>Benzodioxin<2,3-d>pyridazin
    • 1,4]Benzodioxino[2,3-d]pyridazine
    • 1-chloro-7-(trifluoromethyl)<1,4>benzodioxino<2,3-d>pyridazine
    • benzo[5,6][1,4]dioxino[2,3-d]pyridazine
    • DTXSID30480730
    • 55826-70-5
    • DB-082453
    • Inchi: 1S/C10H6N2O2/c1-2-4-8-7(3-1)13-9-5-11-12-6-10(9)14-8/h1-6H
    • InChI Key: AFSVLJCWVFMRSO-UHFFFAOYSA-N
    • SMILES: O1C2C=NN=CC=2OC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 186.04300
  • Monoisotopic Mass: 186.042927438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 44.2Ų

Experimental Properties

  • PSA: 44.24000
  • LogP: 2.37460
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